Cas no 1343793-69-0 (1-3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylethan-1-amine)

• Product Name: 1-3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylethan-1-amine
• CAS No: 1343793-69-0
• MF: C₉H₁₄F₃N₃
• MW: 221.222772121429
• CID: 4590840
• Update Time: 2025-08-05

1-3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yl]ethan-1-amine
• 1H-Pyrazole-4-methanamine, α,3,5-trimethyl-1-(2,2,2-trifluoroethyl)-
• 1-3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylethan-1-amine

• Inchi： 1S/C9H14F3N3/c1-5(13)8-6(2)14-15(7(8)3)4-9(10,11)12/h5H,4,13H2,1-3H3
• InChI Key： RMJPREAIXSMPOO-UHFFFAOYSA-N
• SMILES： C(N1N=C(C)C(C(N)C)=C1C)C(F)(F)F

Experimental Properties

• Melting Point: NA

1-3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylethan-1-amine

Introduction to 1-3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylethan-1-amine (CAS No. 1343793-69-0)

1-3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylethan-1-amine, with the CAS number 1343793-69-0, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and therapeutic potential.

The molecular structure of 1-3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylethan-1-amine features a pyrazole ring substituted with methyl and trifluoroethyl groups, along with an ethylamine side chain. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The trifluoroethyl group, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of the compound, making it a valuable candidate for drug development.

Recent studies have explored the pharmacological properties of 1-3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylethan-1-amine. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that 1-3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylethan-1-amine could be a promising lead compound for the development of novel therapeutic agents targeting these conditions.

In addition to its enzymatic inhibition properties, 1-3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylethan-1-amine has also been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California demonstrated that this compound effectively reduces inflammation in animal models of inflammatory diseases. The anti-inflammatory activity is attributed to its ability to modulate the expression of pro-inflammatory cytokines and other inflammatory mediators.

The synthetic route for producing 1-3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylethan-1-amine has been well-documented in the literature. A typical synthesis involves several steps, including the formation of the pyrazole ring through a cyclocondensation reaction and subsequent functionalization to introduce the desired substituents. The efficiency and scalability of this synthetic method make it suitable for large-scale production in industrial settings.

Safety and toxicity studies are crucial for any compound with potential pharmaceutical applications. Preliminary toxicological evaluations have shown that 1-3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-ylethan-1-amine exhibits low toxicity at therapeutic concentrations. However, further comprehensive safety assessments are necessary to ensure its safety profile before it can be advanced to clinical trials.

In conclusion, 1-3,5-dimethyl-1-(2,2,2-trifluoroethyl)-1H-pyrazol-4-yethanamine (CAS No. 1343793--69-) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research is expected to uncover additional insights into its mechanisms of action and potential therapeutic uses.